3-Methyl-1-tetradecyl-1H-imidazol-3-ium tetrafluoroborate
Overview
Description
“3-Methyl-1-tetradecyl-1H-imidazol-3-ium tetrafluoroborate” is a chemical compound with the molecular formula C18H35BF4N2 . It’s a type of chemical entity .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 18 carbon atoms, 35 hydrogen atoms, 1 boron atom, 4 fluorine atoms, and 2 nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the sources I found .Scientific Research Applications
Corrosion Inhibition
Research has shown that certain imidazolium tetrafluoroborates, including compounds similar to 3-Methyl-1-tetradecyl-1H-imidazol-3-ium tetrafluoroborate, are effective as corrosion inhibitors. For example, four imidazolium tetrafluoroborates ionic liquids were synthesized and tested as corrosion inhibitors for carbon steel in a hydrochloric acid solution, displaying good inhibition efficiencies (Deyab, Zaky, & Nessim, 2017).
Electrochemical Applications
Imidazolium tetrafluoroborate salts are also investigated in electrochemistry. A study on the electrochemistry of 1-butyl-3-methyl-1H-imidazolium tetrafluoroborate ionic liquid, which is similar to the compound , explored its behavior in cyclic voltammetry and square wave voltammetry. The study identified impurity chloride and discussed the electrochemical reactions occurring within the liquid (Li & Johnson, 2003).
Fuel Cell Technology
These compounds have also found applications in fuel cell technology. For instance, the non-Bronsted acid–base room temperature imidazolium ionic liquids, such as 1-n-butyl-3-methylimidazolium tetrafluoroborate, were shown to be outstanding electrolytes for fuel cells, achieving a 67% overall cell efficiency (Souza et al., 2003).
Synthesis of Pyren-1-yl Azoliums
Research has been conducted on the sustainable synthesis of pyren-1-yl azoliums, including the electrochemical oxidative C–N coupling of pyrene with methylimidazole, leading to compounds like 1-methyl-3-(pyren-1-yl)-1H-imidazol-3-ium tetrafluoroborate. These efforts aim to reduce waste and simplify experimental setups (Robillard et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-methyl-3-tetradecylimidazol-1-ium;tetrafluoroborate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H35N2.BF4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-20-17-16-19(2)18-20;2-1(3,4)5/h16-18H,3-15H2,1-2H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKMOQBPFPGCPOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CCCCCCCCCCCCCCN1C=C[N+](=C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H35BF4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50725115 |
Source
|
| Record name | 3-Methyl-1-tetradecyl-1H-imidazol-3-ium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50725115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
244193-61-1 |
Source
|
| Record name | 1H-Imidazolium, 1-methyl-3-tetradecyl-, tetrafluoroborate(1-) (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=244193-61-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methyl-1-tetradecyl-1H-imidazol-3-ium tetrafluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50725115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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